4-Chloro-2-fluoro-5-methoxybenzaldehyde

• IUPAC Name: 4-chloro-2-fluoro-5-methoxybenzaldehyde
• InChI: InChI=1S/C8H6ClFO2/c1-12-8-2-5(4-11)7(10)3-6(8)9/h2-4H,1H3
• InChI Key: XWPDQEBSWPVPKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=O)F)Cl
• Molecular Formula: C8H6ClFO2
• DSSTOX Substance ID: DTXSID40565582
• Molecular Weight: 188.58 g/mol
• CAS RN: 177034-24-1

Description

4-Chloro-2-fluoro-5-methoxybenzaldehyde is a chemical compound with the CAS Number: 177034-24-1. It has a molecular weight of 188.59. The compound is typically stored at room temperature in an inert atmosphere.

Molecular Structure Analysis

The InChI code for 4-Chloro-2-fluoro-5-methoxybenzaldehyde is 1S/C8H6ClFO2/c1-12-8-2-5 (4-11)7 (10)3-6 (8)9/h2-4H,1H3. This code provides a detailed representation of the molecule’s structure.

Physical And Chemical Properties Analysis

4-Chloro-2-fluoro-5-methoxybenzaldehyde is a solid at room temperature.

Scientific Research Applications

Building Block in Organic Synthesis

. .

Spectroscopic Studies

. .

Pharmaceutical Chemistry

. .

.

Synthesis of Substituted Chalcones

. .

Safety and Hazards

The compound is classified as dangerous, with hazard statements including H301, H315, H318, and H335. These codes indicate that the compound is toxic if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation.

Mechanism of Action

Mode of Action

Benzaldehyde derivatives are known to undergo various chemical reactions such as free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

It’s known that benzaldehyde derivatives can influence various biochemical pathways depending on their specific functional groups .

Synthesis routes and methods I

Procedure details

A mixture of 36.3 g of 2-chloro-4-fluoro-5-iodo-1-methoxybenzene, 12.9 g of sodium formate, 1.78 g of dichlorobis(triphenylphosphine) palladium, and 113 ml of N,N-dimethylformamide was stirred, while bubbling carbon monoxide at 90° to 100° C. over 12 hours. After completion of the reaction, the reaction mixture was returned to room temperature, followed by dilution with diluted hydrochloric acid, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated sodium chloride solution, dried with anhydrous magnesium sulfate, and concentrated. The residue was subjected to silica gel column chromatography, which afforded 7.09 g (yield, 30%) of 4-chloro-2-fluoro-5-methoxybenzaldehyde.

Synthesis routes and methods II

Procedure details

Following the procedure for Intermediate 390.2, 2-chloro-4-fluoro-1-methoxybenzene (1.0 g, 6.3 mmol) afforded 840 mg of Intermediate 392.1 as a white solid. 1H NMR (400 MHz, CDCl3) δ ppm 3.91 (s, 3H) 6.90-7.00 (m, 1H) 7.41 (dd, J=9.35, 6.32 Hz, 1H) 10.27 (s, 1H)